Cas no 2229502-72-9 (1-(2-bromopyridin-3-yl)-3-hydroxycyclobutane-1-carboxylic acid)

• Product Name: 1-(2-bromopyridin-3-yl)-3-hydroxycyclobutane-1-carboxylic acid
• CAS No: 2229502-72-9
• MF: C₁₀H₁₀BrNO₃
• MW: 272.09530210495
• CID: 5922413
• PubChem ID: 165655726
• Update Time: 2025-10-29

1-(2-bromopyridin-3-yl)-3-hydroxycyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(2-bromopyridin-3-yl)-3-hydroxycyclobutane-1-carboxylic acid
• EN300-1905907
• 2229502-72-9

• Inchi： 1S/C10H10BrNO3/c11-8-7(2-1-3-12-8)10(9(14)15)4-6(13)5-10/h1-3,6,13H,4-5H2,(H,14,15)
• InChI Key： ZGEOUHDJCPAQHW-UHFFFAOYSA-N
• SMILES： BrC1C(=CC=CN=1)C1(C(=O)O)CC(C1)O

Computed Properties

• Exact Mass: 270.98441g/mol
• Monoisotopic Mass: 270.98441g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 70.4Ų

Additional information on 1-(2-bromopyridin-3-yl)-3-hydroxycyclobutane-1-carboxylic acid

Comprehensive Overview of 1-(2-bromopyridin-3-yl)-3-hydroxycyclobutane-1-carboxylic acid (CAS No. 2229502-72-9)

1-(2-bromopyridin-3-yl)-3-hydroxycyclobutane-1-carboxylic acid (CAS No. 2229502-72-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound features a unique molecular structure combining a 2-bromopyridine moiety with a hydroxycyclobutane carboxylic acid group, making it a versatile intermediate for synthesizing bioactive molecules. Its CAS number 2229502-72-9 is frequently searched in chemical databases, reflecting its growing relevance in drug discovery and material science.

The compound’s bromopyridine component is pivotal for cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are widely used in medicinal chemistry to create complex architectures. Researchers often explore 1-(2-bromopyridin-3-yl)-3-hydroxycyclobutane-1-carboxylic acid for its potential in designing kinase inhibitors or antimicrobial agents, aligning with current trends in targeting resistant pathogens and cancer therapeutics. Its hydroxycyclobutane ring also contributes to conformational rigidity, a desirable trait in optimizing drug potency and selectivity.

In the context of sustainability, this compound’s synthetic pathways are being reevaluated to align with green chemistry principles. Questions like "How to optimize the synthesis of 1-(2-bromopyridin-3-yl)-3-hydroxycyclobutane-1-carboxylic acid?" or "What are the applications of bromopyridine derivatives in drug development?" are trending in scientific forums. These queries highlight the demand for eco-friendly protocols and innovative applications, driving research toward catalytic methods and solvent-free reactions.

From an analytical perspective, advanced techniques like NMR spectroscopy and high-resolution mass spectrometry are employed to characterize CAS 2229502-72-9, ensuring purity and structural integrity. The compound’s carboxylic acid group further allows derivatization into esters or amides, expanding its utility in combinatorial chemistry. Such flexibility resonates with the pharmaceutical industry’s need for modular building blocks.

Emerging discussions also link 1-(2-bromopyridin-3-yl)-3-hydroxycyclobutane-1-carboxylic acid to AI-driven drug design, where machine learning models predict its reactivity or biological activity. Searches for "CAS 2229502-72-9 in computational chemistry" reflect this interdisciplinary interest. Moreover, its stability under various pH conditions makes it a candidate for formulation studies, addressing challenges in drug delivery systems.

In summary, 1-(2-bromopyridin-3-yl)-3-hydroxycyclobutane-1-carboxylic acid (CAS No. 2229502-72-9) exemplifies the convergence of synthetic innovation and applied research. Its multifaceted roles—from a pharmaceutical intermediate to a subject of green chemistry—underscore its value in modern science. As investigations continue, this compound is poised to contribute to breakthroughs in therapeutics and beyond.